Cas no 1804751-11-8 (4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804751-11-8
• MF: C₁₀H₆ClF₅N₂O
• MW: 300.612458705902
• CID: 4844449
• Update Time: 2025-07-27

4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H6ClF5N2O/c11-4-5-3-7(8(12)13)18-9(6(5)1-2-17)19-10(14,15)16/h3,8H,1,4H2
• InChI Key： ULZFZBGHUKCCDK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Analysis of 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804751-11-8)

The compound 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804751-11-8) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and trifluoromethoxy groups, make it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of multiple fluorine atoms in 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. This compound's acetonitrile moiety further expands its utility as a versatile building block for heterocyclic synthesis.

From an environmental perspective, the development of efficient synthetic routes for this compound has become a hot topic among green chemistry enthusiasts. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production. The compound's potential as a pesticide intermediate also aligns with the growing demand for eco-friendly crop protection solutions in modern agriculture.

The structure-activity relationship (SAR) studies involving 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile have revealed interesting insights into how its electronic properties influence biological activity. Computational chemists are particularly interested in modeling its molecular interactions with various biological targets, which could lead to breakthroughs in rational drug design. These investigations often utilize advanced techniques like density functional theory (DFT) calculations and molecular docking simulations.

Analytical characterization of this compound presents unique challenges due to its complex spectral features. Modern techniques such as high-resolution mass spectrometry (HRMS) and multinuclear NMR spectroscopy are essential for confirming its structure and purity. The 19F NMR spectrum, in particular, provides valuable information about the electronic environment of the fluorine atoms, which is crucial for understanding its reactivity.

In the context of intellectual property, several patents have emerged that incorporate 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile as a key intermediate. Pharmaceutical companies are actively investigating its potential in developing next-generation therapeutics for various diseases. The compound's modular structure allows for diverse chemical modifications, making it attractive for creating structure-activity libraries in high-throughput screening programs.

The stability and storage conditions of this compound are frequently discussed topics among laboratory professionals. Proper handling requires attention to its moisture sensitivity and potential for thermal decomposition. Best practices recommend storage under inert atmosphere at controlled temperatures to maintain its integrity for extended periods.

From a supply chain perspective, the availability of 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile has improved significantly in recent years, with several specialty chemical manufacturers offering it in various quantities. The compound's custom synthesis options have become particularly valuable for research institutions requiring specific isotopic labeling or structural variants for mechanistic studies.

Looking ahead, the scientific community anticipates growing applications of this compound in material science, particularly in the development of functional materials with unique electronic properties. Its π-conjugated system combined with multiple electron-withdrawing groups makes it an interesting candidate for organic electronic applications, though this area remains largely unexplored.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804751-11-8) represents a fascinating case study in modern heterocyclic chemistry. Its multifaceted applications across pharmaceuticals, agrochemicals, and potentially materials science underscore the importance of continued research into its properties and derivatives. As synthetic methodologies advance and analytical techniques improve, we can expect to see even more innovative uses for this versatile compound emerge in the coming years.